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CAS No.: 253687-18-2

Cat. No.: B12656049

Get Quote

Executive Summary
Unsaturated C16 dicarboxylic acids (e.g., 7-hexadecenedioic acid, 9-hexadecenedioic acid) are

high-value bifunctional building blocks. Unlike their saturated counterparts (Thapsic acid), the

presence of the internal double bond confers unique physicochemical properties, including

lower melting points and reactive sites for further functionalization (e.g., cross-linking in

polymers or "click" chemistry in drug conjugates).

While chemical synthesis via metathesis or ozonolysis is possible, it often suffers from poor

selectivity and hazardous byproducts. Microbial

-oxidation offers a stereospecific, ambient-temperature alternative. This guide focuses on the
metabolic engineering of Candida tropicalis and Yarrowia lipolytica to convert monounsaturated
fatty acids (MUFAs) like Palmitoleic acid (C16:1) into their corresponding dicarboxylic acids
(DCAs) without degrading the carbon chain or saturating the double bond.

Metabolic Pathway Architecture
The core biosynthetic logic relies on two simultaneous interventions:
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Amplification of the

-Oxidation Pathway: To functionalize the terminal methyl group (

) into a carboxyl group (

).

Abolishment of the

-Oxidation Pathway: To prevent the degradation of the fatty acid backbone for energy.

The -Oxidation Mechanism (Endoplasmic Reticulum)
The conversion of a fatty acid to a dicarboxylic acid occurs in three enzymatic steps:[1]

Terminal Hydroxylation: The rate-limiting step. A membrane-bound Cytochrome P450

monooxygenase (CYP52 family), coupled with NADPH-cytochrome P450 reductase (NCP),

introduces a hydroxyl group at the

-position.

Reaction:

Alcohol Oxidation: The

-hydroxy fatty acid is oxidized to an aldehyde by Fatty Alcohol Oxidase (FAO) or Alcohol
Dehydrogenase (ADH).[2]

Aldehyde Oxidation: The aldehyde is converted to the final dicarboxylic acid by Fatty

Aldehyde Dehydrogenase (FALDH).[2]

The -Oxidation Blockade (Peroxisome)
Wild-type yeasts utilize fatty acids as a carbon source via

-oxidation.[3] To accumulate DCAs, the entry into this pathway must be blocked. The key target
is Acyl-CoA Oxidase (Aox/Pox), which catalyzes the first step of converting Acyl-CoA to Enoyl-
CoA.
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Critical Engineering Step: Disruption of POX4 and POX5 genes in C. tropicalis (or POX1-6 in

Y. lipolytica) completely blocks chain shortening, forcing the flux toward accumulation.

Pathway Visualization
The following diagram illustrates the engineered metabolic flow for converting Palmitoleic Acid

(C16:1) to 9-Hexadecenedioic Acid.[4][5]
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Figure 1: Engineered metabolic pathway for unsaturated C16 DCA production. Red nodes

indicate enzymatic steps; the grey dashed node represents the genetic knockout target.

Host Engineering & Strain Selection[6][7]
Host Selection: Candida tropicalis vs. Yarrowia lipolytica

Feature Candida tropicalis Yarrowia lipolytica

Ploidy
Diploid (requires sequential

gene disruption)

Haploid (easier genetic

manipulation)

Substrate Tolerance
Extremely high (alkanes, fatty

acids)
High (hydrophobic substrates)

-Oxidation Activity
Native, highly active CYP52

family

Moderate native activity; often

requires overexpression

Industrial Status Gold Standard for DCAs Emerging / Academic favorite

Pathogenicity
Opportunistic pathogen (BSL-

2)
GRAS status (BSL-1)

Recommendation: For maximum titer and yield of C16 DCAs, engineered C. tropicalis remains

the superior host due to its robust P450 system. However, for pharmaceutical applications

requiring strict endotoxin/pathogen control, Y. lipolytica is a viable alternative.

Genetic Construction Protocol (C. tropicalis)
To create a production strain (e.g., derived from ATCC 20336):

Block

-Oxidation: Sequentially disrupt both alleles of POX4 and POX5 using the URA3 blaster
method or CRISPR-Cas9.

Result: Strain cannot grow on fatty acids but can convert them.

Amplify
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-Oxidation: Integrate additional copies of CYP52A13 or CYP52A17 (specific for C16
substrates) and NCP1 (reductase) under a strong constitutive promoter (e.g., pGAP or
pTEF).

Bioprocess Protocol: Fed-Batch Fermentation
This protocol describes the production of 9-hexadecenedioic acid using a

-oxidation blocked C. tropicalis strain.

Reagents & Media
Bioconversion Substrate: Methyl Palmitoleate (>90% purity) or Palmitoleic Acid.

Growth Carbon Source: Glucose or Glycerol (50% w/v stock).

Basal Medium: YNB (Yeast Nitrogen Base) w/o amino acids, Ammonium Sulfate (5 g/L),

Peptone (10 g/L).

Fermentation Workflow
The process is a two-stage fed-batch fermentation:

Growth Phase: Biomass accumulation using glucose.

Bioconversion Phase: Addition of fatty acid substrate under glucose limitation.

Step-by-Step Protocol:
Inoculation: Inoculate 50 mL seed culture (YPD) into a 5L bioreactor containing 2L Basal

Medium + 30 g/L Glucose.

Growth Parameters:

Temperature: 30°C

pH: 6.0 (controlled with 6N NaOH / 2N H2SO4)

DO: >30% (cascade agitation/aeration)
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Induction/Bioconversion:

When OD600 reaches ~50-60 (approx. 24h), deplete glucose.

Shift pH: Adjust pH to 7.5 - 7.8. Crucial: Higher pH increases the solubility of the resulting

dicarboxylic acid, reducing product inhibition and facilitating export.

Feed Substrate: Initiate continuous feed of Methyl Palmitoleate (10-15 g/L initial, then

maintain 2-5 g/L residual concentration).

Co-feed: Feed Glucose continuously (1-2 g/L/h) to regenerate NADPH required for the

P450 reaction.

Harvest: Stop fermentation when conversion efficiency (analyzed by GC) >95% (typically 96-

120 hours).

Process Visualization
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Figure 2: Industrial workflow for the bioconversion of unsaturated fatty acids to DCAs.

Downstream Processing & Purification
Recovery of unsaturated DCAs requires care to prevent oxidation of the double bond.

Cell Separation: Centrifuge culture broth (5000 x g, 15 min) to remove biomass. The DCA is

in the supernatant (soluble at pH 7.8).
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Acidification: Slowly lower supernatant pH to 2.0-3.0 using HCl. The dicarboxylic acid will

precipitate as a crude solid.

Extraction: Extract the precipitate with Ethyl Acetate or Diethyl Ether (1:1 v/v).

Solvent Evaporation: Rotary evaporate the solvent to obtain crude crystals.

Purification: Recrystallize using a mixture of Ethanol/Water or Acetic Acid.

Note: For pharmaceutical grade, a silica gel column chromatography step (Hexane:Ethyl

Acetate gradient) may be required to remove trace monocarboxylic acids.

Quantitative Benchmarks
Parameter Target Value Notes

Titer 100 - 140 g/L
High titers require efficient O2

transfer (kLa > 400 h⁻¹).

Yield (Molar) > 95%
Loss usually due to incomplete

conversion or cell adsorption.

Productivity 1.0 - 1.5 g/L/h

Driven by CYP450 copy

number and NADPH

availability.

Purity > 99.5%
Critical for polymerization or

drug conjugation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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